Cas no 1804772-72-2 (Ethyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804772-72-2
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4834091
• Update Time: 2025-10-28

Ethyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H10F3NO4/c1-3-17-9(16)6-4-5(2)14-8(15)7(6)18-10(11,12)13/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： ZFOOSLWFMHMIMJ-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC(C)=CC=1C(=O)OCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 437
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804772-72-2)

Ethyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804772-72-2) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique trifluoromethoxy group and a hydroxy-methyl substitution pattern, making it a versatile intermediate for synthesizing bioactive molecules. Its structural attributes align with the growing demand for fluorinated compounds, which are pivotal in drug discovery due to their enhanced metabolic stability and lipophilicity.

The CAS No. 1804772-72-2 has garnered attention in recent years, particularly in the context of AI-driven drug design and green chemistry. Researchers frequently search for "synthetic routes for trifluoromethoxy pyridines" or "applications of ethyl pyridine carboxylates," reflecting its relevance in modern organic synthesis. The compound’s ethyl ester moiety facilitates further functionalization, enabling its use in constructing heterocyclic scaffolds for kinase inhibitors or antimicrobial agents.

From an industrial perspective, Ethyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate is often discussed alongside sustainable fluorination techniques, a hot topic in 2024. Innovations such as electrochemical fluorination and catalytic C-H activation have streamlined its production, reducing reliance on hazardous reagents. This aligns with the pharmaceutical industry’s shift toward environmentally benign processes, a key concern for regulatory compliance and ESG (Environmental, Social, and Governance) metrics.

Analytical characterization of this compound typically involves NMR spectroscopy and high-resolution mass spectrometry (HRMS), with users often querying "spectral data for CAS 1804772-72-2." Its crystalline form and solubility profile (notably in polar aprotic solvents like DMSO) further enhance its utility in high-throughput screening. Recent patents highlight its role in developing next-generation herbicides and anticancer prodrugs, underscoring its cross-disciplinary appeal.

In summary, Ethyl 2-hydroxy-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate exemplifies the convergence of medicinal chemistry and material science. Its CAS No. 1804772-72-2 serves as a critical identifier for researchers exploring structure-activity relationships or fluorine-based functional groups. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in the design of innovative therapeutics and agrochemicals.